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Compound of Interest

Compound Name: 10-Propoxydecanoic acid

Cat. No.: B048082 Get Quote

Technical Support Center: 10-Propoxydecanoic
Acid
Welcome to the technical support center for 10-Propoxydecanoic acid. This resource is

designed for researchers, scientists, and drug development professionals to provide guidance

on potential challenges and answer frequently asked questions related to the handling and use

of this compound in experimental settings.

Frequently Asked Questions (FAQs)
Q1: What is 10-Propoxydecanoic acid and what are its basic properties?

10-Propoxydecanoic acid is a saturated fatty acid derivative with a propoxy group at the 10-

position. Below is a summary of its key chemical and physical properties.
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Property Value

Molecular Formula C13H26O3

Molecular Weight 230.34 g/mol

IUPAC Name 10-propoxydecanoic acid

CAS Number 119290-12-9

Appearance
Not specified, likely a solid or liquid at room

temperature

Solubility
DMF: 30 mg/ml, DMSO: 20 mg/ml, Ethanol: 30

mg/ml, PBS (pH 7.2): 1 mg/ml[1]

Storage Temperature Store at -20°C[1]

Q2: How should I store 10-Propoxydecanoic acid?

Proper storage is crucial to maintain the integrity of 10-Propoxydecanoic acid. For long-term

stability, it is recommended to store it at -20°C.[1] If purchased as a solid, it should be stored in

a tightly sealed container in a desiccator. If dissolved in an organic solvent, it should be stored

in a glass vial with a Teflon-lined cap under an inert atmosphere (argon or nitrogen) to prevent

potential degradation.[2] Avoid repeated freeze-thaw cycles of solutions, which can lead to

precipitation and degradation.

Q3: What are the best practices for handling solutions of 10-Propoxydecanoic acid?

Due to the nature of long-chain fatty acid derivatives, it is important to handle solutions of 10-
Propoxydecanoic acid with care to avoid contamination and degradation.

Use appropriate labware: Always use glass, stainless steel, or Teflon-lined containers and

transfer tools.[2] Avoid plastics, as plasticizers can leach into organic solvents and

contaminate your sample.[2][3]

Solvent choice: For biological experiments, DMSO is a common solvent. However, be

mindful of its final concentration in your assay, as it can have its own biological effects.
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Warming before use: When retrieving the compound from cold storage, allow the container

to equilibrate to room temperature before opening. This prevents condensation of

atmospheric moisture, which could lead to hydrolysis.[2]

Troubleshooting Guides
Issue 1: Poor Solubility in Aqueous Buffers
Question: I'm having trouble dissolving 10-Propoxydecanoic acid in my aqueous assay buffer.

What can I do?

Answer: Low aqueous solubility is a common issue with long-chain fatty acids and their

derivatives.[4] Here are some steps to troubleshoot this problem:

Prepare a concentrated stock solution: First, dissolve the 10-Propoxydecanoic acid in an

appropriate organic solvent like DMSO or ethanol at a high concentration.[1]

Serial dilution: Perform serial dilutions of your stock solution in the organic solvent before the

final dilution into your aqueous buffer.

Final dilution: Add the small volume of the diluted stock solution to your aqueous buffer while

vortexing to ensure rapid and even dispersion. The final concentration of the organic solvent

should be kept to a minimum (typically <0.5%) to avoid solvent effects in biological assays.

Use of a carrier protein: For cellular assays, you can pre-complex the 10-Propoxydecanoic
acid with fatty acid-free bovine serum albumin (BSA). This can improve its solubility and

facilitate its uptake by cells.

Logical Workflow for Addressing Solubility Issues
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Caption: A decision tree for troubleshooting solubility problems.

Issue 2: Inconsistent Results in Biological Assays
Question: I am observing high variability in my experimental results when using 10-
Propoxydecanoic acid. What could be the cause?

Answer: Inconsistent results can stem from several factors related to the handling and

properties of long-chain fatty acid derivatives.

Compound Stability: Although 10-Propoxydecanoic acid is a saturated fatty acid derivative

and thus less prone to oxidation than its unsaturated counterparts, degradation via other

mechanisms like hydrolysis is still possible, especially with improper storage.[5] Ensure your

stock solutions are fresh and have been stored correctly.

Adsorption to Surfaces: Long-chain, lipophilic molecules can adsorb to plastic surfaces of

labware, such as pipette tips and microplates. This can lead to a lower effective

concentration of the compound in your assay. Using low-adhesion plastics or glass labware

can mitigate this issue.

Leaching from Plastics: As mentioned, plasticizers like oleamide can leach from labware and

interfere with biological assays, sometimes producing biological effects that can be

misattributed to the compound of interest.[3]

Aggregation: At concentrations above its critical micelle concentration (CMC), 10-
Propoxydecanoic acid may form aggregates in aqueous solutions. This can lead to non-

linear dose-response curves and inconsistent results. Consider running a solubility test at

your working concentrations.

Experimental Workflow for a Cell-Based Assay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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